4-{[Benzyl(butyl)carbamoyl]amino}benzoic acid

• CAS RN: 88452-23-7
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 4-[[benzyl(butyl)carbamoyl]amino]benzoic acid
• InChI: InChI=1S/C19H22N2O3/c1-2-3-13-21(14-15-7-5-4-6-8-15)19(24)20-17-11-9-16(10-12-17)18(22)23/h4-12H,2-3,13-14H2,1H3,(H,20,24)(H,22,23)
• InChI Key: SWMKYKLAXXADCY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)O

Description

4-{[Benzyl(butyl)carbamoyl]amino}benzoic acid is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.30 g of 1-benzyl-1-(n-butyl)-3-(4-carboethoxyphenyl)urea in 100 ml of ethanol is treated with 25 ml of 1N aqueous sodium hydroxide, stirred under reflux for 16 hours, allowed to cool, acidified with 1N hydrochloric acid, and filtered. The solid is recrystallized from ethanol to yield 1-benzyl-1-(n-butyl)-3-(4-carboxyphenyl)urea as a white solid.